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Introduction

Dihydrolinalool (3,7-dimethyloct-6-en-3-0l) is a naturally occurring acyclic monoterpenoid
alcohol. It is a derivative of linalool and is found in the essential oils of various plants. With its
pleasant, floral, and slightly citrusy aroma, dihydrolinalool is a valuable ingredient in the
fragrance and flavor industries. Beyond its sensory characteristics, its chemical and physical
properties make it a subject of interest for various scientific applications, including potential use
in the development of new therapeutic agents. This guide provides a comprehensive overview
of the physical and chemical properties of dihydrolinalool, detailed experimental protocols for
their determination, and visualizations of relevant chemical pathways.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of dihydrolinalool are summarized in
the table below, providing a consolidated reference for its key quantitative data.
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Value

Molecular Formula

C10H200[1][2][3]

Molecular Weight 156.27 g/mol [1][2]
Appearance Colorless clear liquid[2][4]
Boiling Point 191-193 °C at 760 mmHg[4]
Specific Gravity 0.857-0.863 @ 25 °CJ[4]

Refractive Index

1.452-1.458 @ 20 °C[4]

Flash Point

81.11 °C (178 °F) TCC[4][5]

Solubility

Soluble in alcohol; Insoluble in water[4]

Vapor Pressure

0.019 mmHg @ 25 °C (estimated)[4]

logP (o/w)

2.977 (estimated)[4]

Stability

Reported to be more stable than linalool[4]

Chemical Properties and Reactivity

Dihydrolinalool is a tertiary alcohol, which influences its chemical reactivity. It is considered to

be more stable than its precursor, linalool, particularly in soaps and perborate deodorants.[4]

The stability of dihydrolinalool makes it a preferred ingredient in various consumer products.

The primary methods for the synthesis of dihydrolinalool involve the catalytic hydrogenation

of linalool. This process selectively reduces the double bond in the linalool molecule to yield

dihydrolinalool.[6] Catalysts such as Nickel-Boride (NiB), Raney Nickel, or Palladium on

carbon (Pd/C) are employed in this reaction, which is typically carried out in an alcohol solvent

under controlled temperature and pressure.[6]

Another significant chemical pathway involving dihydrolinalool is its formation through the

biotransformation of myrcene by microorganisms like Pseudomonas aeruginosa.[4][7] This

biocatalytic process offers an alternative, environmentally friendly route to produce

dihydrolinalool. The biotransformation of myrcene can yield different products depending on

the incubation time, with dihydrolinalool being a major product at specific time points.[4][8]
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Experimental Protocols
Determination of Boiling Point by Distillation

The boiling point of dihydrolinalool can be determined using a standard simple distillation
apparatus.[9]

Methodology:

A sample of dihydrolinalool is placed in a round-bottom flask.
o The flask is heated, and the temperature of the vapor is monitored with a thermometer.

o The temperature at which the liquid and vapor phases are in equilibrium, and the vapor is
condensing, is recorded as the boiling point.[9]

o For essential oil components, differential scanning calorimetry (DSC) can also be utilized to
determine the boiling temperature.[1]

Determination of Specific Gravity using a Pychometer

The specific gravity of dihydrolinalool can be accurately measured using a pycnometer.[10]
[11]

Methodology:

The pycnometer is first weighed empty, then filled with distilled water and weighed again to
determine the mass of the water.

The pycnometer is then emptied, dried, and filled with dihydrolinalool and weighed.

The specific gravity is calculated as the ratio of the mass of the dihydrolinalool to the mass
of the water for the same volume.[11]

Measurements should be performed at a constant temperature, typically 25°C.[12]

Measurement of Refractive Index with a Refractometer

The refractive index of dihydrolinalool is determined using a refractometer.[13][14]
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Methodology:

» Asmall drop of the dihydrolinalool sample is placed on the prism of the refractometer.

e The instrument measures the extent to which light is bent as it passes through the sample.
o The refractive index is read directly from the instrument's scale.

e The measurement is temperature-dependent and is typically recorded at 20°C.[14]

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for determining the purity of dihydrolinalool and
identifying any impurities.[2][5][15][16]

Methodology:

A small, diluted sample of dihydrolinalool is injected into the gas chromatograph.
e The sample is vaporized and carried by an inert gas through a capillary column.

e The components of the sample are separated based on their boiling points and interactions
with the column's stationary phase.

¢ As each component elutes from the column, it enters the mass spectrometer, which ionizes
the molecules and separates them based on their mass-to-charge ratio, providing a unique
mass spectrum for identification.

e The purity is determined by the relative area of the dihydrolinalool peak in the
chromatogram.

Visualizations of Chemical Pathways

The following diagrams illustrate key chemical pathways involving dihydrolinalool.
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Synthesis of Dihydrolinalool via Catalytic Hydrogenation
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Caption: Chemical synthesis of Dihydrolinalool.

Biotransformation of Myrcene to Dihydrolinalool
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Caption: Biotransformation of Myrcene.
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GC-MS Analysis Workflow for Dihydrolinalool
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Caption: GC-MS analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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